2-{[(4-Nitrobenzyl)oxy]amino}-5-pyrimidinecarbonitrile

• IUPAC Name: 2-[(4-nitrophenyl)methoxyamino]pyrimidine-5-carbonitrile
• InChI: InChI=1S/C12H9N5O3/c13-5-10-6-14-12(15-7-10)16-20-8-9-1-3-11(4-2-9)17(18)19/h1-4,6-7H,8H2,(H,14,15,16)
• InChI Key: GPDPLWKMCSMUMZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CONC2=NC=C(C=N2)C#N)[N+](=O)[O-]
• Molecular Formula: C12H9N5O3
• Molecular Weight: 271.23 g/mol

Description

2-{[(4-Nitrobenzyl)oxy]amino}-5-pyrimidinecarbonitrile is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known by the name of NBPC and has a molecular formula of C13H8N4O3.

Scientific Research Applications

Synthesis of Novel Pyrimidine Derivatives

Research on pyrimidine derivatives has led to the synthesis of novel compounds with potential applications in various fields, including materials science and medicinal chemistry. For instance, Mahmoud et al. (2011) discussed the preparation of pyrimidine derivatives and their investigation for antiviral activity, specifically against the avian influenza virus, though no antiviral activity was observed in the synthesized compounds (Mahmoud, El-ziaty, Ismail, & Shiba, 2011).

Chemical Sensors and Molecular Electronics

Pyrimidine derivatives have been explored for their potential in creating chemical sensors and components for molecular electronics. Gupta et al. (2016) synthesized novel pyrimidine-based receptors that demonstrated complexation with Ni(II) ions, indicating potential for use in colorimetric and fluorometric sensors, with implications for mimicking logic gate operations and possible applications in electronic devices (Gupta, Singhal, & Kumar Singh, 2016).

Corrosion Inhibition

Another significant application area is the use of pyrimidine derivatives as corrosion inhibitors. Hadi, Abduljalil, and Kareem (2018) synthesized compounds including 5-(4-nitrobenzylidene)pyrimidine-2,4,6-trione derivatives and studied their efficiency as corrosion inhibitors for mild steel, indicating their practical utility in protecting metal surfaces (Hadi, Abduljalil, & Kareem, 2018).

Research on DNA Repair Enzyme Inhibitors

Derivatives of pyrimidine have also been researched for their ability to inhibit specific enzymes involved in DNA repair processes, which has implications for cancer treatment. Terashima and Kohda (1998) synthesized a series of 4(6)-(benzyloxy)-2,6(4)-diamino-5-(nitro or nitroso)pyrimidine derivatives to study their inhibition of human O^6-alkylguanine-DNA alkyltransferase (AGAT), showing potential for enhancing the cytotoxicity of certain chemotherapy drugs (Terashima & Kohda, 1998).